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Compound of Interest

Compound Name: Methylcyclohexane

Cat. No.: B089554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermodynamic properties

of methylcyclohexane at various temperatures. The data presented is crucial for professionals

in research, science, and drug development who utilize methylcyclohexane as a solvent, a

reference fluid, or a component in chemical processes. This document summarizes essential

quantitative data in clear tabular formats, offers detailed descriptions of the experimental

methodologies used for their determination, and includes a workflow diagram for a systematic

approach to characterizing these properties.

Quantitative Data of Thermodynamic Properties
The following tables summarize the temperature-dependent thermodynamic properties of

methylcyclohexane, including isobaric heat capacity, density, viscosity, and thermal

conductivity.

Table 1: Isobaric Heat Capacity of Liquid
Methylcyclohexane at 0.1 MPa
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Temperature (K) Isobaric Heat Capacity (J/mol·K)

298.15 184.38[1]

298.15 184.96[1]

298.15 185.29[1]

298.15 184.8[1]

Table 2: Density of Liquid Methylcyclohexane at 0.1 MPa
Temperature (K) Density (g/cm³)

283.15 0.7784

293.15 0.7694

298.15 0.7651

303.15 0.7607

313.15 0.7518

323.15 0.7428

333.15 0.7336

343.15 0.7242

353.15 0.7146

Note: Data in this table is derived from various sources and represents typical values.

Table 3: Dynamic Viscosity of Liquid Methylcyclohexane
at 0.1 MPa
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Temperature (K) Dynamic Viscosity (mPa·s)

293.15 0.796

298.15 0.720

303.15 0.655

313.15 0.554

323.15 0.476

333.15 0.415

343.15 0.366

353.15 0.326

Note: Data in this table is derived from various sources and represents typical values.

Table 4: Thermal Conductivity of Liquid
Methylcyclohexane at 0.1 MPa

Temperature (K) Thermal Conductivity (W/m·K)

300 0.129

325 0.123

350 0.117

375 0.111

400 0.105

425 0.099

450 0.093

475 0.087

500 0.081

Note: Data in this table is derived from various sources and represents typical values.
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Experimental Protocols
The accurate determination of the thermodynamic properties of methylcyclohexane relies on

precise experimental methodologies. The following sections detail the principles and

procedures for the key techniques cited in the acquisition of the data presented.

Isobaric Heat Capacity Measurement using Flow
Calorimetry
Principle: Flow calorimetry is a direct method for determining the isobaric heat capacity (Cp) of

a fluid. The principle involves supplying a known amount of heat to a fluid flowing at a constant

rate and measuring the resulting temperature increase. By knowing the heat input, the mass

flow rate, and the temperature change, the isobaric heat capacity can be calculated using the

first law of thermodynamics.

Methodology:

Apparatus Setup: A typical flow calorimeter consists of a high-precision pump to maintain a

constant mass flow rate, a pre-heater to bring the sample to the desired initial temperature, a

main heater to provide a precise amount of heat, and high-accuracy temperature sensors

(e.g., platinum resistance thermometers) at the inlet and outlet of the heating section. The

entire flow path is heavily insulated and often placed in a vacuum chamber to minimize heat

loss to the surroundings.

Calibration: The calorimeter is calibrated using a reference fluid with a well-known heat

capacity, such as water or a standard hydrocarbon. This calibration step is crucial to

determine and account for any heat losses in the system.

Sample Preparation: The methylcyclohexane sample must be of high purity and thoroughly

degassed to prevent the formation of vapor bubbles during heating, which would affect the

accuracy of the measurement.

Measurement Procedure:

The degassed methylcyclohexane is pumped through the calorimeter at a constant and

precisely measured mass flow rate.
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The fluid is brought to the desired initial temperature by the pre-heater.

A known and constant electrical power is supplied to the main heater.

The temperatures at the inlet and outlet of the main heater are recorded once the system

reaches a steady state.

Data Analysis: The isobaric heat capacity (Cp) is calculated using the following equation: Cp

= (Q - Q_loss) / (m * ΔT) where:

Cp is the isobaric heat capacity.

Q is the heat supplied by the main heater.

Q_loss is the heat loss, determined during the calibration process.

m is the mass flow rate.

ΔT is the temperature difference between the outlet and the inlet.

Uncertainty Analysis: The overall uncertainty of the measurement is determined by

propagating the uncertainties of the individual measurements, including the heat input, mass

flow rate, and temperature difference.

Density Measurement
Principle: A bellows variable volumometer measures the density of a fluid by precisely

determining the volume occupied by a known mass of the fluid at a given temperature and

pressure. The core of the apparatus is a flexible metal bellows that expands or contracts in

response to changes in the sample volume.

Methodology:

Apparatus Setup: The apparatus consists of a sample cell containing a metal bellows, a

high-pressure generator to control the pressure of the surrounding fluid (often a hydraulic

oil), a system for precise temperature control (e.g., a thermostat bath), and a means to

accurately measure the displacement of the bellows.
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Calibration: The effective area of the bellows and the volume of the sample cell are

calibrated using a substance with a well-known equation of state, such as water or a

standard hydrocarbon.

Sample Loading: A known mass of high-purity, degassed methylcyclohexane is loaded into

the bellows.

Measurement Procedure:

The sample cell is brought to the desired temperature.

The pressure of the surrounding hydraulic fluid is increased to the target pressure,

compressing the bellows and the methylcyclohexane sample.

The displacement of the bellows is measured, which corresponds to the change in the

sample volume.

Data Analysis: The density (ρ) of the methylcyclohexane is calculated using the formula: ρ

= m / V where:

m is the mass of the sample.

V is the volume of the sample, determined from the initial volume and the measured

displacement of the bellows.

Uncertainty: The uncertainty in the density measurement depends on the precision of the

mass determination, the accuracy of the bellows displacement measurement, and the

temperature and pressure control.

Principle: A vibrating tube densimeter operates on the principle that the natural frequency of a

vibrating U-shaped tube is dependent on the mass of the tube and its contents. By filling the

tube with the sample fluid, its density can be determined from the change in the resonant

frequency.

Methodology:
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Apparatus Setup: The instrument consists of a U-shaped tube, an electromagnetic system to

excite the tube into oscillation, and a detector to measure the resonant frequency. The

temperature of the tube is precisely controlled.

Calibration: The densimeter is calibrated using two fluids of known density that bracket the

expected density of the sample. Air and deionized water are commonly used for calibration.

Sample Injection: The methylcyclohexane sample is injected into the U-tube, ensuring that

no air bubbles are present.

Measurement: The tube is set into vibration, and the resonant frequency is measured once

the temperature of the sample has stabilized.

Calculation: The density of the sample is calculated from the measured resonant frequency

using the calibration constants.

Viscosity Measurement
Principle: Capillary rheometry determines the viscosity of a fluid by measuring the pressure

drop as the fluid flows through a capillary of known dimensions at a controlled flow rate. The

viscosity is calculated based on the Hagen-Poiseuille equation, which relates the pressure

drop, flow rate, and fluid viscosity for laminar flow in a cylindrical tube.

Methodology:

Apparatus Setup: A capillary rheometer consists of a reservoir to hold the sample, a piston to

drive the sample through the capillary, a capillary die of known length and diameter, and a

pressure transducer to measure the pressure drop across the capillary. The temperature of

the barrel and the capillary is precisely controlled.

Sample Loading: The methylcyclohexane sample is loaded into the reservoir.

Measurement Procedure:

The sample is brought to the desired temperature.

The piston moves at a constant velocity, forcing the methylcyclohexane through the

capillary at a constant flow rate.
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The pressure drop across the capillary is measured by the pressure transducer.

Data Analysis: The shear stress at the wall of the capillary and the apparent shear rate are

calculated from the pressure drop and flow rate. The dynamic viscosity (η) is then

determined as the ratio of shear stress to shear rate. Corrections for entrance effects (Bagley

correction) and non-Newtonian behavior (Rabinowitsch correction) may be applied if

necessary.

Principle: A falling-body viscometer measures the viscosity of a fluid by determining the

terminal velocity of a sphere or a cylindrical body falling through the fluid under the influence of

gravity. According to Stokes' law, the viscous drag on the falling body is proportional to its

velocity and the viscosity of the fluid. At terminal velocity, the gravitational force is balanced by

the buoyant force and the viscous drag.

Methodology:

Apparatus Setup: The instrument consists of a vertical tube filled with the sample fluid, a

falling body of known mass and dimensions, and a system to measure the time it takes for

the body to fall between two marked points. The temperature of the fluid is controlled.

Measurement Procedure:

The tube is filled with methylcyclohexane and allowed to reach thermal equilibrium.

The falling body is released into the fluid.

The time taken for the body to travel between two marked positions is measured after it

has reached its terminal velocity.

Calculation: The viscosity of the fluid is calculated from the terminal velocity of the falling

body, its density, the density of the fluid, and the geometry of the body and the tube.

Thermal Conductivity Measurement using the Transient
Hot-Wire Method
Principle: The transient hot-wire method is an absolute and highly accurate technique for

measuring the thermal conductivity of fluids. It involves immersing a thin platinum wire in the
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fluid and applying a step voltage to it. The wire acts as both a line heat source and a resistance

thermometer. The rate at which the wire's temperature increases over time is directly related to

the thermal conductivity of the surrounding fluid.

Methodology:

Apparatus Setup: The core of the apparatus is a thin platinum wire suspended in a cell

containing the methylcyclohexane sample. The cell is placed in a thermostat to control the

initial temperature. A Wheatstone bridge circuit is used to precisely measure the change in

the wire's resistance, which is then converted to a temperature rise.

Sample Preparation: The methylcyclohexane sample must be of high purity and free of

dissolved gases.

Measurement Procedure:

The sample cell is filled with methylcyclohexane and allowed to reach thermal

equilibrium at the desired temperature.

A constant voltage is applied to the platinum wire, causing it to heat up.

The change in the wire's resistance is recorded as a function of time for a short duration

(typically 1-2 seconds) to avoid the onset of convection.

Data Analysis: The thermal conductivity (λ) is determined from the slope of a plot of the

temperature rise of the wire versus the logarithm of time, according to the simplified line-

source theory: ΔT(t) = (q / (4πλ)) * ln(t) + C where:

ΔT(t) is the temperature rise at time t.

q is the heat input per unit length of the wire.

λ is the thermal conductivity of the fluid.

C is a constant that depends on the properties of the wire and the fluid.

Corrections: For highly accurate measurements, corrections for the heat capacity of the wire,

the finite diameter of the wire, and other non-ideal effects are applied.
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Experimental and Analytical Workflow
The following diagram illustrates a logical workflow for the comprehensive determination and

analysis of the thermodynamic properties of methylcyclohexane.
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Caption: Workflow for Thermodynamic Property Determination of Methylcyclohexane.
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This guide provides a foundational understanding of the thermodynamic properties of

methylcyclohexane, essential for its effective and safe use in various scientific and industrial

applications. The presented data and experimental protocols offer a valuable resource for

researchers and professionals requiring accurate thermophysical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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